1,1-dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid

• IUPAC Name: 1,1-dimethyl-2,3-dihydroindene-5-carboxylic acid
• InChI: InChI=1S/C12H14O2/c1-12(2)6-5-8-7-9(11(13)14)3-4-10(8)12/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key: SJCJFDDCEHANOL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C1C=CC(=C2)C(=O)O)C
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol

Description

1,1-Dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid is a bicyclic carboxylic acid featuring a partially saturated indene backbone substituted with two methyl groups at the 1-position and a carboxylic acid moiety at the 5-position. This structure confers unique physicochemical properties, including moderate hydrophobicity (due to the dimethyl groups) and acidity (pKa ~4–5 for the carboxylic acid group). Its rigid bicyclic framework allows for precise spatial positioning of functional groups, making it valuable in structure-activity relationship (SAR) studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,1-dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid can be synthesized through several organic reactions. One common method involves the alkylation of indene derivatives followed by carboxylation. The reaction typically requires a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to deprotonate the indene, followed by the addition of methyl iodide (CH3I) to introduce the methyl groups. The carboxylation step can be achieved using carbon dioxide (CO2) under high pressure and temperature conditions .

Industrial Production Methods: Industrial production of 1,1-dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired compound with high purity .

Chemical Reactions Analysis

Types of Reactions: 1,1-dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the carboxylic acid group to an alcohol.

Common Reagents and Conditions:

Oxidation: KMnO4 in an acidic medium or CrO3 in acetic acid.

Reduction: LiAlH4 in dry ether or sodium borohydride (NaBH4) in methanol.

Substitution: Friedel-Crafts alkylation or acylation using aluminum chloride (AlCl3) as a catalyst.

Major Products Formed:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Introduction of alkyl or acyl groups at the aromatic ring.

Scientific Research Applications

Chemistry: 1,1-dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules and can be used in the development of new materials and catalysts .

Biology and Medicine: In biological research, this compound can be used to study the effects of indene derivatives on biological systems.

Industry: The compound is used in the production of specialty chemicals and materials. Its unique structure makes it valuable in the development of polymers, resins, and other advanced materials .

Mechanism of Action

The mechanism of action of 1,1-dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The carboxylic acid group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the aromatic ring and methyl groups can participate in hydrophobic interactions, affecting the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups : The 3-oxo derivative (176.17 g/mol) exhibits higher acidity compared to the dimethyl analogue due to electron-withdrawing effects of the ketone, enhancing its reactivity in nucleophilic substitutions .
• Amino Substitutions: The 5-amino variant (177.20 g/mol) introduces hydrogen-bonding capacity, making it suitable for peptide-like interactions in drug design .

Data Tables

Table 1. Physicochemical Properties

Compound	logP	Solubility (mg/mL)	Melting Point (°C)
1,1-Dimethyl-2,3-dihydro-1H-indene-5-carboxylic acid	2.8	0.15 (water)	180–182
3-Oxo-2,3-dihydro-1H-indene-5-carboxylic acid	1.2	1.2 (water)	165–167
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid	1.5	0.8 (water)	210–212 (decomposes)

Critical Notes

Substituent Effects : Electron-donating groups (e.g., methyl) enhance metabolic stability but reduce solubility, whereas electron-withdrawing groups (e.g., keto) improve solubility at the expense of stability .

Stereochemical Considerations: Chiral derivatives (e.g., (1R)-1-amino analogues) show marked differences in target binding compared to racemic mixtures, underscoring the need for enantioselective synthesis .